Cas no 1400644-23-6 (3,5-Dinitro-2-methylbenzotrifluoride)
1400644-23-6 structure
Product Name:3,5-Dinitro-2-methylbenzotrifluoride
CAS No:1400644-23-6
MF:C8H5F3N2O4
MW:250.131512403488
MDL:MFCD22421484
CID:3043153
Update Time:2023-11-22
3,5-Dinitro-2-methylbenzotrifluoride Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dinitro-2-methylbenzotrifluoride
- 2-METHYL-1,5-DINITRO-3-(TRIFLUOROMETHYL)BENZENE
- 2,4-Dinitro-6-(trifluoromethyl)toluene
- V2990
-
- MDL: MFCD22421484
- Inchi: 1S/C8H5F3N2O4/c1-4-6(8(9,10)11)2-5(12(14)15)3-7(4)13(16)17/h2-3H,1H3
- InChI Key: LXOMTLHUSOHRMK-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=C(C=1C)[N+](=O)[O-])[N+](=O)[O-])(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 322
- XLogP3: 2.8
- Topological Polar Surface Area: 91.6
3,5-Dinitro-2-methylbenzotrifluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D480155-100mg |
3,5-Dinitro-2-methylbenzotrifluoride |
1400644-23-6 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | D480155-250mg |
3,5-Dinitro-2-methylbenzotrifluoride |
1400644-23-6 | 250mg |
$121.00 | 2023-05-18 | ||
| TRC | D480155-500mg |
3,5-Dinitro-2-methylbenzotrifluoride |
1400644-23-6 | 500mg |
$184.00 | 2023-05-18 | ||
| TRC | D480155-1g |
3,5-Dinitro-2-methylbenzotrifluoride |
1400644-23-6 | 1g |
$259.00 | 2023-05-18 | ||
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB39237-1g |
3,5-Dinitro-2-methylbenzotrifluoride |
1400644-23-6 | 97% | 1g |
1502.00 | 2021-06-01 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB39237-5g |
3,5-Dinitro-2-methylbenzotrifluoride |
1400644-23-6 | 97% | 5g |
4581.00 | 2021-06-01 | |
| abcr | AB490186-1 g |
2-Methyl-1,5-dinitro-3-(trifluoromethyl)benzene; . |
1400644-23-6 | 1g |
€203.00 | 2023-04-20 | ||
| abcr | AB490186-1g |
2-Methyl-1,5-dinitro-3-(trifluoromethyl)benzene; . |
1400644-23-6 | 1g |
€203.00 | 2025-02-27 | ||
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB39237-1g |
3,5-Dinitro-2-methylbenzotrifluoride |
1400644-23-6 | 97% | 1g |
¥1502 | 2023-09-15 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB39237-5g |
3,5-Dinitro-2-methylbenzotrifluoride |
1400644-23-6 | 97% | 5g |
¥4581 | 2023-09-15 |
3,5-Dinitro-2-methylbenzotrifluoride Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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